Cas no 61947-18-0 (1,4-Dithiin, 5-ethyl-2,3-dihydro-2,6-dimethyl-)

• Product name: 1,4-Dithiin, 5-ethyl-2,3-dihydro-2,6-dimethyl-
• CAS No: 61947-18-0
• MF: C₈H₁₄S₂
• MW: 174.326759815216
• CID: 462668
• PubChem ID: 12920055

1,4-Dithiin, 5-ethyl-2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 5-ethyl-2,3-dihydro-2,6-dimethyl-
• 5-ethyl-2,6-dimethyl-2,3-dihydro-1,4-dithiine
• SCHEMBL11391118
• 61947-18-0
• DTXSID20512978

• Inchi： InChI=1S/C8H14S2/c1-4-8-7(3)10-6(2)5-9-8/h6H,4-5H2,1-3H3
• InChI Key： LAVOARDIMPWEND-UHFFFAOYSA-N
• SMILES： CCC1=C(SC(CS1)C)C

Computed Properties

• Exact Mass: 174.05382
• Monoisotopic Mass: 174.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers